![molecular formula C18H11N3O3S B2729046 N-(naphtho[1,2-d]thiazol-2-yl)-3-nitrobenzamide CAS No. 313405-24-2](/img/structure/B2729046.png)
N-(naphtho[1,2-d]thiazol-2-yl)-3-nitrobenzamide
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Overview
Description
N-(naphtho[1,2-d]thiazol-2-yl)-3-nitrobenzamide is a chemical compound that has gained significant attention among researchers due to its potential applications in scientific research. This compound is commonly referred to as NTB and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential future directions.
Scientific Research Applications
Organic Light Emitting Diodes (OLEDs)
A study by García-López et al. (2014) detailed the synthesis and photophysical characterization of organotin compounds derived from Schiff bases, which are relevant to the development of OLEDs. The research focused on the synthesis of ligands and their in situ complexation with diphenyltin oxide, producing compounds with potential applications in electroluminescence. Preliminary studies showed that one of the synthesized compounds exhibited intrinsic electroluminescence properties, indicating its potential use in OLED technology (García-López et al., 2014).
Sensing of Hazardous Chemicals
Hu et al. (2016) developed a series of o-phenylenediamine (OPD) derivatives for the colorimetric and fluorescence sensing of phosgene, a toxic chemical agent. These sensors operate through a benzimidazolone-forming reaction, offering a method for the naked eye detection and fluorescence intensity enhancements of phosgene in the environment. This study presents an effective strategy for sensing hazardous chemicals using small organic dyes and nanofiber platforms, highlighting the versatility of naphthylamine derivatives in chemical sensing applications (Hu et al., 2016).
Biodesulfurization
Research by Furuya et al. (2001) explored the biodesulfurization capabilities of Mycobacterium phlei WU-F1 towards naphthothiophene and its derivatives. The study demonstrated the bacterium's ability to degrade these organosulfur compounds by selectively cleaving carbon-sulfur bonds, which is significant for reducing sulfur content in diesel fuels and mitigating environmental pollution. This work underscores the potential of microbial biocatalysts in the biodesulfurization of fossil fuels, contributing to cleaner energy production (Furuya et al., 2001).
Mechanism of Action
Target of Action
Thiazole derivatives, which n-(naphtho[1,2-d]thiazol-2-yl)-3-nitrobenzamide is a part of, have been reported to exhibit a wide range of biological activities, suggesting they interact with multiple targets .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, which can lead to different biological outcomes .
Biochemical Pathways
Thiazole derivatives have been reported to affect a variety of biological activities, suggesting they may influence multiple biochemical pathways .
Result of Action
Thiazole derivatives have been reported to exhibit a wide range of biological activities, suggesting they may have various molecular and cellular effects .
Action Environment
The action of thiazole derivatives can be influenced by various factors, including the chemical environment .
properties
IUPAC Name |
N-benzo[e][1,3]benzothiazol-2-yl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11N3O3S/c22-17(12-5-3-6-13(10-12)21(23)24)20-18-19-16-14-7-2-1-4-11(14)8-9-15(16)25-18/h1-10H,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJLQOLFEICIPFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2N=C(S3)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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